N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide

• Molecular Formula: C22H20F3N3OS
• Molecular Weight: 431.5 g/mol
• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanamide
• InChI: InChI=1S/C22H20F3N3OS/c1-14-8-10-16(11-9-14)13-26-20(29)15(2)30-21-27-18(17-6-4-3-5-7-17)12-19(28-21)22(23,24)25/h3-12,15H,13H2,1-2H3,(H,26,29)
• InChI Key: ZZYOUNBTUCHNQD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)C(C)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Description

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, also known as MPTP, is a chemical compound that has gained significance in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. Specifically, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. By inhibiting HDAC activity, N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide can alter the expression of genes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, and to reduce inflammation in various animal models. Additionally, N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been shown to protect against neurodegeneration in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and is stable under a range of conditions. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide also has several limitations. It is highly toxic, and must be handled with care. Additionally, it has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide. One area of interest is the development of new synthetic methods for N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, which could improve its purity and yield. Additionally, there is ongoing research into the potential therapeutic applications of N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, particularly in the treatment of Parkinson's disease. Finally, there is interest in developing new analogues of N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide that could have improved therapeutic properties.

Synthesis Methods

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide is synthesized through a multi-step process involving the reaction of 4-methylbenzylamine with 2-chloro-4,6-bis(trifluoromethyl)pyrimidine, followed by the reaction of the resulting intermediate with 2-mercapto-N-phenylacetamide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been extensively studied for its potential therapeutic applications in treating various diseases, including cancer, inflammation, and neurological disorders. It has been shown to possess anti-tumor and anti-inflammatory properties, and has also been investigated as a potential treatment for Parkinson's disease.